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Compound of Interest

Compound Name: 3-Nitropropionic acid

Cat. No.: B1143796 Get Quote

Proper disposal of 3-Nitropropionic acid is critical due to its toxicity. This guide provides

essential safety and logistical information for researchers, scientists, and drug development

professionals to handle and dispose of this chemical safely, in compliance with regulations.

Immediate Safety and Handling Principles
Before disposal, ensure you are following safe handling procedures. Avoid all personal contact,

including inhalation of dust, by using appropriate Personal Protective Equipment (PPE) such as

gloves, protective clothing, and respiratory protection.[1][2] Handle the substance in a well-

ventilated area and avoid creating dust.[1][2][3]

Step-by-Step Disposal Protocol for 3-Nitropropionic
Acid Waste
All waste must be handled in accordance with local, state, and federal regulations.[1][4]

Waste Identification and Segregation:

Clearly label the waste container: "Hazardous Waste: 3-Nitropropionic Acid, Toxic".

Store waste separately from incompatible materials such as bases, oxidizing agents, and

reducing agents to prevent hazardous reactions.[2][3]

Proper Containment:
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Keep the waste in a suitable, tightly closed, and properly labeled container to await

disposal.[1][2][3]

Store the container in a cool, dry, and well-ventilated place that can be locked or is only

accessible to authorized personnel.[2][5]

Engage Professional Disposal Services:

The primary method for disposal is to contact a licensed professional waste disposal

company.[2] Offer surplus and non-recyclable solutions to the licensed company.[2]

Two primary disposal methods may be considered by the disposal service:

Chemical Incineration: This is a preferred method, which may involve dissolving or

mixing the material with a combustible solvent and burning it in a chemical incinerator

equipped with an afterburner and scrubber.[2]

Authorized Landfill: Disposal by burial in a licensed landfill is another option.[1] Empty

containers should be punctured to prevent re-use before being discarded.[1]

Procedure for Accidental Spill Cleanup and Disposal
In the event of a spill, immediate and proper cleanup is crucial to prevent exposure and

environmental contamination.

Emergency Response:

Evacuate personnel from the immediate area and move upwind of the spill.[1]

Ensure the area is well-ventilated.[2][3]

Remove all potential sources of ignition.[1]

Containment and Cleanup:

Minor Spills: Use dry cleanup procedures and avoid generating dust.[1] Alternatively, you

can dampen the solid material with water before carefully sweeping it up.[6][7] Place the

spilled material into a suitable, labeled container for waste disposal.[1][2]
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Major Spills: Contain the spill with sand, earth, or vermiculite.[1] Prevent the spillage from

entering drains or waterways.[1][3] Collect the recoverable product and contaminated

materials into labeled drums for disposal.[1]

Decontamination:

Wash the spill area thoroughly with soap and water.[6]

Decontaminate all protective clothing and equipment before storage and re-use.[1]

Disposal of Spill Debris:

Seal all contaminated materials, including absorbent paper and used PPE, in a vapor-tight

plastic bag or a suitable sealed container.[6]

Dispose of the sealed container as hazardous waste through a licensed disposal service.

Chemical and Safety Data
The following table summarizes key quantitative data for 3-Nitropropionic acid relevant to

safety and disposal.

Parameter Value Reference

UN Number 2811 [2][3][8]

Transport Hazard Class 6.1 (Toxic Solid) [3]

Packing Group III [3]

Acute Toxicity (LD50 Oral,

Mouse)
68.1 mg/kg [2]

Spill Isolation Distance (Solids)
At least 25 meters (75 feet) in

all directions
[6][7]

Fire Isolation Distance
800 meters (1/2 mile) in all

directions
[6][7]
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Disposal Workflow
The following diagram illustrates the logical steps for the proper disposal of 3-Nitropropionic
acid.
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Caption: Workflow for the proper disposal of 3-Nitropropionic acid waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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